N-(4-methoxyphenyl)-3-[3-(3-pyridinyl)-1,2,4-oxadiazol-5-yl]propanamide

• IUPAC Name: N-(4-methoxyphenyl)-3-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)propanamide
• InChI: InChI=1S/C17H16N4O3/c1-23-14-6-4-13(5-7-14)19-15(22)8-9-16-20-17(21-24-16)12-3-2-10-18-11-12/h2-7,10-11H,8-9H2,1H3,(H,19,22)
• InChI Key: GUAXLJGMYKURRU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CCC2=NC(=NO2)C3=CN=CC=C3
• Molecular Formula: C17H16N4O3
• Molecular Weight: 324.33 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to N-(4-methoxyphenyl)-3-[3-(3-pyridinyl)-1,2,4-oxadiazol-5-yl]propanamide often involves multi-step processes starting with the conversion of organic acids into esters, hydrazides, and subsequently, oxadiazole derivatives. These processes utilize reagents like N,N-dimethylformamide (DMF) and sodium hydride (NaH) for the synthesis of target compounds, which are then characterized through spectroscopic methods such as 1H-NMR, IR, and mass spectrometry (Aziz‐ur‐Rehman et al., 2016).

Molecular Structure Analysis

The molecular structure of compounds within this category is typically confirmed using single-crystal X-ray diffraction, which allows for precise determination of the spatial arrangement of atoms. These studies reveal detailed molecular conformations and intermolecular interactions, which are critical for understanding the compound's properties and reactivity (Kumara et al., 2017).

Chemical Reactions and Properties

Compounds like this compound participate in various chemical reactions, including cyclization and condensation, to form complex heterocyclic structures. These reactions often involve specific conditions, such as the presence of strong bases or specific catalysts, to achieve the desired products with high specificity and yield. The reactivity is significantly influenced by the functional groups present in the molecule, dictating the compound's behavior in chemical transformations (Sedlák et al., 2003).

Physical Properties Analysis

The physical properties of these compounds, including melting points, boiling points, and solubility, are closely related to their molecular structure. Factors such as the presence of methoxy and pyridinyl groups affect the compound's polarity, hydrophobicity, and overall physical characteristics. These properties are crucial for determining the compound's application potential, especially in fields such as materials science and pharmaceuticals (Halim & Ibrahim, 2022).

Chemical Properties Analysis

The chemical properties, including acidity, basicity, reactivity towards nucleophiles or electrophiles, and stability under various conditions, are determined through both experimental and theoretical studies. Computational methods, such as density functional theory (DFT), provide insights into the electronic structure, which is instrumental in understanding the compound's chemical behavior and reactivity pattern (Gumus et al., 2018).